Cas no 2171618-62-3 (2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid)
2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid
- 2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid
- EN300-1554776
- 2171618-62-3
-
- Inchi: 1S/C28H32N2O5/c31-26(30-25(27(32)33)18-12-13-18)19-7-5-6-17(14-19)15-29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: YMQYVLQKAYCOQB-UHFFFAOYSA-N
- SMILES: O=C(C1CCCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NC(C(=O)O)C1CC1
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554776-0.05g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-0.1g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-0.25g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-0.5g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-1.0g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-2.5g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-5.0g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-10.0g |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1554776-50mg |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1554776-100mg |
2-cyclopropyl-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)acetic acid |
2171618-62-3 | 100mg |
$2963.0 | 2023-09-25 |
2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid
Comprehensive Analysis of 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid (CAS No. 2171618-62-3)
In the rapidly evolving field of pharmaceutical and biochemical research, 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid (CAS No. 2171618-62-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as enhanced stability and reactivity, which make it a valuable building block in organic chemistry.
The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with current trends in green chemistry and sustainable synthesis. With growing concerns about environmental impact, scientists are exploring eco-friendly peptide coupling agents and low-waste synthetic routes, where this compound plays a pivotal role. Its cyclohexyl backbone further contributes to its versatility, enabling the creation of structurally diverse peptides with potential therapeutic benefits. This has led to a surge in searches for "Fmoc-protected amino acid derivatives" and "peptide synthesis optimization" in academic and industrial research circles.
One of the most frequently asked questions in online forums and search engines revolves around the "solubility and handling" of CAS 2171618-62-3. The compound's carboxylic acid functional group ensures compatibility with polar solvents, making it suitable for aqueous-phase reactions—a critical factor for researchers designing biocompatible drug candidates. Additionally, its cyclopropyl ring enhances metabolic stability, a feature highly sought after in the development of long-acting pharmaceuticals. These attributes have positioned it as a subject of study in projects related to targeted drug delivery and enzyme inhibition.
From an industrial perspective, the demand for high-purity 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid is rising, particularly in the contract research organization (CRO) sector. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, addressing another popular search query: "how to characterize CAS 2171618-62-3." The compound's chromatographic behavior and fragmentation patterns are well-documented, aiding in its identification and quality control.
In conclusion, 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid represents a convergence of innovation and practicality in modern chemistry. Its relevance to peptide therapeutics, sustainable synthesis, and drug design ensures its continued prominence in scientific literature and commercial applications. As research progresses, this compound is likely to remain a key player in addressing challenges such as oral bioavailability and selective molecular targeting, making it a staple in laboratories worldwide.
2171618-62-3 (2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)